![molecular formula C14H18BFO3 B6153272 1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one CAS No. 1807685-51-3](/img/no-structure.png)
1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one” is a boric acid derivative . It is an important intermediate in organic synthesis reactions . It has a unique structure that gives it good biological activity and pharmacological effects .
Synthesis Analysis
The compound is obtained through a two-step substitution reaction . The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS .Molecular Structure Analysis
The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses . Density functional theory (DFT) is applied to further calculate the molecular structure and compare it with X-ray values . The result of the conformational analysis shows that the molecular structure optimized by DFT is identical with the single crystal structure determined by single crystal X-ray diffraction .Chemical Reactions Analysis
In organic synthesis reactions, boronic acid pinacol ester compounds are significant reaction intermediates which have many applications in carbon-carbon coupling and carbon heterocoupling reactions .Physical And Chemical Properties Analysis
The molecular electrostatic potential and frontier molecular orbitals of the compound are further investigated by DFT, revealing the molecular structure characteristics, conformation, and some special physical and chemical properties of the compound .Scientific Research Applications
Synthesis and Structural Analysis
Compounds containing the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, similar to the one , have been synthesized and structurally characterized through various methods. A study demonstrated the synthesis of boric acid ester intermediates with benzene rings, confirming their structures through FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry. X-ray diffraction and crystallographic analyses further elucidated the compounds' molecular structures, which were consistent with density functional theory (DFT) calculations. This detailed structural analysis is crucial for understanding the physicochemical properties and potential applications of these compounds in scientific research (Huang et al., 2021).
Boronated Compounds for Medical Applications
Boronated compounds, including those with the dioxaborolan-2-yl group, have been explored for their potential in medical applications, particularly in boron neutron capture therapy (BNCT). One study detailed the synthesis of boronated phosphonium salts, which showed promise in vitro for treating cancers such as glioblastoma. These compounds' cytotoxicities and boron uptake were investigated, demonstrating their potential as BNCT agents (Morrison et al., 2010).
Enhanced Material Properties for Nanoparticles
Another research focus is the development of materials with enhanced properties for applications in nanotechnology. A study utilized heterodifunctional polyfluorene building blocks, including the 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl group, to create nanoparticles. These particles exhibited bright fluorescence emission, which could be tuned for specific applications. Such materials have potential uses in bioimaging and as sensors due to their high fluorescence quantum yields and stability (Fischer et al., 2013).
Applications in Sensing and Detection
Compounds with the dioxaborolan-2-yl group have also been developed for sensing and detection applications. A study on Schiff base substituent-triggered efficient deboration reaction utilized these compounds for the fast and highly sensitive detection of hydrogen peroxide vapor, a marker for peroxide-based explosives. This research highlights the potential of such materials in security and environmental monitoring (Fu et al., 2016).
Mechanism of Action
- This compound likely interacts with specific molecular targets within cells. Unfortunately, I couldn’t find specific information on its primary targets. However, boron-containing compounds like this one are often used in drug design due to their diverse applications, including enzyme inhibition and ligand-based therapies .
- Without specific data, I can’t pinpoint the exact pathways affected. However, boron compounds have been studied for their potential in cancer treatment and other diseases. They may impact pathways related to cell growth, apoptosis, or oxidative stress .
Target of Action
Biochemical Pathways
Future Directions
The compound has a wide range of applications in medicine . Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years . The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance . It is expected that the compound will continue to be a focus of research in the future due to its unique properties and potential applications in various fields.
Biochemical Analysis
Biochemical Properties
It is known that similar compounds have been used as intermediates in carbon-carbon coupling and carbon heterocoupling reactions . They have also been used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneboronic acid with ethanoyl chloride in the presence of a base to yield 1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one.", "Starting Materials": [ "3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneboronic acid", "ethanoyl chloride", "base" ], "Reaction": [ "To a solution of 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneboronic acid (1.0 equiv) in dry THF, add the base (1.1 equiv) and stir for 10 minutes at room temperature.", "Add ethanoyl chloride (1.1 equiv) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain 1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one as a white solid." ] } | |
CAS RN |
1807685-51-3 |
Molecular Formula |
C14H18BFO3 |
Molecular Weight |
264.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.